Cas no 288399-53-1 (4H-1-Benzopyran-4-one, 6,7-dichloro-)

• Product Name: 4H-1-Benzopyran-4-one, 6,7-dichloro-
• CAS No: 288399-53-1
• MF: C₉H₄Cl₂O₂
• MW: 215.03286075592
• CID: 838240
• PubChem ID: 19094441
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6,7-dichloro-
• 6,7-dichlorochromen-4-one
• 6,7-DICHLOROCHROMONE

• Inchi： 1S/C9H4Cl2O2/c10-6-3-5-8(12)1-2-13-9(5)4-7(6)11/h1-4H
• InChI Key： UZTLURXESPNHDF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C(C=CO2)=O)C=1)Cl

Computed Properties

• Exact Mass: 213.95900
• Monoisotopic Mass: 213.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.09980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones